molecular formula C13H29NOSi B1611795 4-Piperidineethanol TBS CAS No. 204580-44-9

4-Piperidineethanol TBS

Cat. No.: B1611795
CAS No.: 204580-44-9
M. Wt: 243.46 g/mol
InChI Key: VMBJKTULOCKQMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Piperidineethanol TBS is a useful research compound. Its molecular formula is C13H29NOSi and its molecular weight is 243.46 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

204580-44-9

Molecular Formula

C13H29NOSi

Molecular Weight

243.46 g/mol

IUPAC Name

tert-butyl-dimethyl-(2-piperidin-4-ylethoxy)silane

InChI

InChI=1S/C13H29NOSi/c1-13(2,3)16(4,5)15-11-8-12-6-9-14-10-7-12/h12,14H,6-11H2,1-5H3

InChI Key

VMBJKTULOCKQMJ-UHFFFAOYSA-N

SMILES

CC(C)(C)[Si](C)(C)OCCC1CCNCC1

Canonical SMILES

CC(C)(C)[Si](C)(C)OCCC1CCNCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(piperidin-4-yl)ethanol (2.00 g, 15.5 mmol), t-butylchlorodimethylsilane (2.57 g, 17.0 mmol), and imidazole (1.05 g, 15.5 mmol) were taken up in dichloromethane (15 mL) and stirred for 22 hours. This solution was added to aqueous K2CO3 (80 mL) and extracted with dichloromethane (3×30 mL). The combined organics were dried (MgSO4) and evaporated to give a pale yellow oil. Silica gel chromatography (gradient elution dichloromethane+2.5% TEA/0-10% methanol) afforded a white solid. This solid was added to aqueous K2CO3 (60 mL) and extracted with dichloromethane+10% methanol (3×30 mL), the organics dried (MgSO4) and evaporated to give compound 292 as a yellow oil (3.24 g, 86%).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
2.57 g
Type
reactant
Reaction Step Two
Quantity
1.05 g
Type
reactant
Reaction Step Three
Name
Quantity
80 mL
Type
reactant
Reaction Step Four
Name
Quantity
60 mL
Type
reactant
Reaction Step Five
Quantity
15 mL
Type
solvent
Reaction Step Six
Yield
86%

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